Cas no 1040654-10-1 (N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product Name: N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1040654-10-1
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.383472919464
• CID: 5939436
• PubChem ID: 27377893
• Update Time: 2025-05-23

N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• N-[(2,6-difluorophenyl)methyl]-2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetamide
• F5382-0636
• 1040654-10-1
• AKOS024508180
• N-(2,6-difluorobenzyl)-2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetamide
• VU0642963-1

• Inchi： 1S/C18H14F3N3OS/c19-11-4-6-12(7-5-11)23-18-24-13(10-26-18)8-17(25)22-9-14-15(20)2-1-3-16(14)21/h1-7,10H,8-9H2,(H,22,25)(H,23,24)
• InChI Key： HABGHMQSCMTKJA-UHFFFAOYSA-N
• SMILES： C(NCC1=C(F)C=CC=C1F)(=O)CC1=CSC(NC2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 377.08096774g/mol
• Monoisotopic Mass: 377.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide

Professional Introduction to N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040654-10-1)

N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1040654-10-1, represents a confluence of fluorinated aromatic rings and heterocyclic systems, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a central acetylamide moiety (N-[(2,6-difluorophenyl)methyl]-) linked to a thiazole ring (1,3-thiazol-4-yl). The thiazole ring is further substituted with an amino group (2-{2-[(4-fluorophenyl)amino]-), which introduces additional complexity and reactivity. The presence of fluorine atoms in both the phenyl rings enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds are valued for their ability to modulate biological pathways with high precision. The N-[(2,6-difluorophenyl)methyl]- moiety in this molecule, for instance, has been shown to improve the lipophilicity of drug candidates, thereby enhancing their membrane permeability and bioavailability. This characteristic is particularly relevant in the development of oral medications where efficient absorption is paramount.

The thiazole core (1,3-thiazol-4-yl) is a well-known pharmacophore that appears in numerous bioactive molecules. Its structural framework is capable of interacting with various biological targets, including enzymes and receptors. In particular, thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of an amino group into this system further expands its potential applications by enabling hydrogen bonding interactions, which are crucial for receptor binding.

The fluorine atoms in the 4-fluorophenyl group play a pivotal role in determining the compound's pharmacokinetic profile. Fluorine substitution can alter electronic properties, leading to enhanced binding affinity and metabolic resistance. This has been demonstrated in numerous clinical trials where fluorinated drugs have exhibited prolonged half-lives and reduced degradation rates compared to their non-fluorinated counterparts. The specific arrangement of fluorine atoms in this molecule may contribute to its selectivity for certain biological targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies on N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide have suggested potential interactions with enzymes involved in inflammatory pathways. These findings align with ongoing research aimed at identifying novel inhibitors for conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways could make it a valuable tool in the development of next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic systems can be particularly challenging due to their high reactivity and sensitivity to environmental factors. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule efficiently.

In conclusion, N-[(2,6-difluorophenyl)methyl]-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040654-10-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and optimization of new therapeutic agents.